Cas no 139009-51-1 (Benzoic acid, 2-(2-bromo-5-methylbenzoyl)-)

• Product Name: Benzoic acid, 2-(2-bromo-5-methylbenzoyl)-
• CAS No: 139009-51-1
• MF: C₁₅H₁₁BrO₃
• MW: 319.150043725967
• CID: 1258747
• Update Time: 2024-08-04

Benzoic acid, 2-(2-bromo-5-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-bromo-5-methylbenzoyl)-

• Inchi： 1S/C15H11BrO3/c1-9-6-7-13(16)12(8-9)14(17)10-4-2-3-5-11(10)15(18)19/h2-8H,1H3,(H,18,19)
• InChI Key： OJZPDCFFHRUMDY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(=O)C1=CC(C)=CC=C1Br

Computed Properties

• Exact Mass: 317.98913

Experimental Properties

• Density: 1.501±0.06 g/cm3(Predicted)
• Boiling Point: 502.7±45.0 °C(Predicted)
• PSA: 54.37
• pka: 3.39±0.36(Predicted)